![molecular formula C15H14BrNO2 B5591738 N-(4-bromo-2-methylphenyl)-4-methoxybenzamide](/img/structure/B5591738.png)
N-(4-bromo-2-methylphenyl)-4-methoxybenzamide
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Overview
Description
N-(4-bromo-2-methylphenyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C15H14BrNO2 and its molecular weight is 320.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 319.02079 g/mol and the complexity rating of the compound is 303. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral Applications
N-phenylbenzamide derivatives, including compounds structurally similar to N-(4-bromo-2-methylphenyl)-4-methoxybenzamide, have been synthesized and evaluated for their antiviral activities. One such derivative showed promising activity against Enterovirus 71 (EV 71) strains, suggesting potential applications in developing antiviral therapies against this pathogen (Xingyue Ji et al., 2013).
Antimicrobial Applications
Bromophenol derivatives, related to this compound, extracted from marine red algae have demonstrated antibacterial activities. Specifically, these compounds have shown moderate activity against various strains of bacteria, indicating their potential use in antibacterial treatments (N. Xu et al., 2003).
Material Science and Structural Analysis
The crystal structure of compounds closely related to this compound has been studied, providing insights into their molecular arrangements and potential applications in material science. These studies offer a deeper understanding of the intermolecular interactions and polymorphism within such compounds, which is crucial for designing materials with specific properties (N. Yasuoka et al., 1969).
Molecular Docking and Halogen Bonding Studies
Investigations into the molecular structures of benzamide isomers, including halogen bonding interactions, have implications for drug design and development. These studies highlight the significance of halogen atoms in forming interactions with protein residues, which can be leveraged in designing new pharmaceutical compounds (R. Moreno-Fuquen et al., 2022).
Safety and Hazards
Properties
IUPAC Name |
N-(4-bromo-2-methylphenyl)-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrNO2/c1-10-9-12(16)5-8-14(10)17-15(18)11-3-6-13(19-2)7-4-11/h3-9H,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHZSXBBWHABMFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)NC(=O)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.